Cas no 212142-82-0 (1-anilino-4-(4-pyridylmethyl)phthalazine)

• Product name: 1-anilino-4-(4-pyridylmethyl)phthalazine
• CAS No: 212142-82-0
• MF: C₂₀H₁₆N₄
• MW: 312.36784362793
• CID: 2120530
• PubChem ID: 6419386

1-anilino-4-(4-pyridylmethyl)phthalazine Chemical and Physical Properties

Names and Identifiers

• 1-anilino-4-(4-pyridylmethyl)phthalazine
• 212142-82-0
• BDBM4870
• 1-anilino-4-(4-pyridylmethyl)phthalazine dihydrochloride
• CHEMBL74587
• N-phenyl-4-(pyridin-4-ylmethyl)phthalazin-1-amine
• SCHEMBL905634
• DB-328862

• Inchi： InChI=1S/C20H16N4/c1-2-6-16(7-3-1)22-20-18-9-5-4-8-17(18)19(23-24-20)14-15-10-12-21-13-11-15/h1-13H,14H2,(H,22,24)
• InChI Key： WFPYLUYNQSOURF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 312.137496527Da
• Monoisotopic Mass: 312.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.7Ų